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Executive Summary: The Low-Temperature
Specialist

Diisononyl Azelate (DINA) represents a critical niche in the family of aliphatic ester
plasticizers.[1][2] Unlike the ubiquitous phthalates (e.g., DINP) or the standard-bearer for low-

temperature applications, Di-2-ethylhexyl azelate (DOZ), DINA offers a tailored balance of low
volatility and extreme low-temperature flexibility.

For the drug development and medical device sectors, DINA is of particular interest as a non-
phthalate process aid and plasticizer. Its molecular architecture—derived from a C9
dicarboxylic acid and C9 branched alcohols—provides a "steric shield" that minimizes migration
while maintaining the high free volume necessary for soft, flexible medical-grade PVC and

elastomers.

This guide provides an autonomous, data-driven profile of DINA, moving from molecular
synthesis to practical analytical protocols.
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Molecular Architecture & Synthesis Logic
Chemical Identity[2][3][4][5][6]

» IUPAC Name: Bis(7-methyloctyl) nonanedioate (representative isomer)[2]
e CAS Number: 71850-10-7 (General category for Diisononyl azelate)[2][3]

e Molecular Formula:

[2]

e Molecular Weight: ~440.7 g/mol [2]

The Synthesis Pathway

DINA is synthesized via the Fischer Esterification of Azelaic Acid (derived from the ozonolysis
of oleic acid) and Isononanol (produced via hydroformylation of octenes).[2]

Why this matters:

o Azelaic Acid (C9): The odd-carbon backbone imparts lower melting points and better
flexibility than even-carbon analogs (like Sebacic acid, C10) due to the "odd-even effect" in
crystal packing.

 Isononanol (C9): The branching inhibits crystallization, ensuring the plasticizer remains liquid
at sub-zero temperatures.[2]

Visualization: Synthesis Workflow
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Figure 1: Industrial synthesis pathway for Diisononyl Azelate, highlighting the critical water

removal step to drive equilibrium.

Physicochemical Profile

The following data aggregates experimental values and homologous series extrapolations
(where specific DINA data is proprietary) to provide a working profile for formulation.

Table 1: Core Physical Properties[2]
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Property

Value (Typical)

Unit

Significance in
Application

Physical State

Clear, Oily Liquid

Ease of
handling/pumping.[2]
[4]

Density (20°C)

0.915-0.930

g/cm3

Lower than phthalates
(0.97); offers
volumetric cost

savings.[2]

Viscosity (20°C)

18 -25

mPa:-s

Low viscosity aids in
rapid plastisol de-

aeration.[2]

Boiling Point

> 260

°C

Indicates high thermal
stability for
processing.[2][4]

Flash Point

> 210

°C

Safety margin for
high-temp
extrusion/molding.[2]

[5]

Acid Value

<0.1

mg KOH/g

Critical for hydrolytic
stability and electrical

properties.[2]

Refractive Index

1.445 -1.450

Quality control index;

lower than aromatics.

[2]

Solubility (Water)

<0.01

%

Hydrophobic nature
prevents leaching in
agueous

environments.[2]

Pour Point

-60 to -68

°C

The Hero Metric:

Ensures flexibility in
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cryogenic medical

storage.[2]

The "Free Volume" Mechanism

DINA functions by inserting itself between polymer chains (e.g., PVC). The bulky isononyl
groups force the polymer chains apart, increasing Free Volume.

 Lubricity: The aliphatic azelate backbone acts as a lubricant, reducing internal friction.

» Efficiency: DINA is slightly less efficient than DOZ (due to higher MW), meaning slightly more
is needed for the same hardness, but this is offset by lower volatility.

Material Compatibility & Performance
Polymer Interaction

e PVC (Polyvinyl Chloride): Primary use.[2][6][7] DINA is "highly compatible" but often used as
a secondary plasticizer (10-30% of total plasticizer) to boost low-temp performance without
compromising structural integrity.[2]

e Rubbers (NBR, CR): Used to prevent hardening in seals and gaskets exposed to cold.

Migration Resistance

In medical devices (e.g., blood bags, tubing), migration of plasticizer into fluids is a safety risk.

e DINAvs. DOZ: DINA's higher molecular weight (~440 vs 412) reduces its diffusion
coefficient.[2] It migrates slower than Dioctyl Azelate.[2]

o DINA vs. Phthalates: While aliphatic esters generally migrate faster than rigid phthalates,
DINA's branched structure creates a "velcro effect,” tangling with the polymer matrix more
effectively than linear esters.

Analytical Characterization Protocols

For researchers validating a new batch of DINA, the following protocols are mandatory.
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Protocol A: Determination of Acid Value (Hydrolytic
Stability)

High acid values indicate degradation or incomplete synthesis, leading to poor shelf life.

e Reagents: 0.1N KOH in Ethanol (standardized), Phenolphthalein indicator, Neutralized
Solvent Mixture (Ethanol/Toluene 1:1).

e Procedure:

[¢]

Weigh 10g (

0.019g) of DINA sample into a 250mL Erlenmeyer flask.

o

Add 50mL of neutralized solvent mixture.[2] Dissolve completely.

o

Add 3-5 drops of Phenolphthalein.[2]

Titrate with 0.1N KOH until a pink color persists for 15 seconds.

[¢]

o Calculation:

[21[8]
o = Normality of KOH
o =Volume of KOH (mL)

o = Weight of sample (g)

o Acceptance Criteria: Value must be < 0.1 mg KOH/g.

Protocol B: GC-MS Identification

To distinguish DINA from DOZ or Phthalates.
e Column: DB-5ms or equivalent (30m x 0.25mm ID).[2]

e Carrier: Helium @ 1.0 mL/min.[2]
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e Temp Program: 100°C (1 min)

20°C/min
300°C (hold 10 min).

e Detection:

o DINA: Look for fragments characteristic of azelaic acid diesters (m/z 152, 171) and the
isononyl chain.[2]

o Phthalates: Dominant peak at m/z 149 (phthalic anhydride ion).[2] Absence of m/z 149
confirms non-phthalate status.

Visualization: Analytical Decision Tree
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Figure 2: Analytical workflow for verifying DINA identity and purity.
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Toxicology & Safety in Medical Applications
Biocompatibility Profile

Systemic Toxicity: Azelates are generally considered to have low acute toxicity.[2] They are
metabolized via hydrolysis into the alcohol and azelaic acid (a naturally occurring
dicarboxylic acid found in wheat/rye and produced endogenously).[2]

Carcinogenicity: Unlike DEHP (a phthalate), DINA is not classified as a CMR (Carcinogenic,
Mutagenic, Reprotoxic) substance under REACH.

Skin Irritation: Minimal to non-irritating.[2]

Regulatory Status

Food Contact: Often listed in positive lists (e.g., FDA 21 CFR 175.105 for adhesives, check
specific sections for indirect food additives).

Medical Devices: Used in Class | and Il devices (tubing, masks) where "DEHP-free" claims
are required.

References

National Center for Biotechnology Information (2023).PubChem Compound Summary for
Azelaic Acid. Retrieved from [Link][2]

European Chemicals Agency (ECHA).Registration Dossier for Azelates and Aliphatic Esters.
Retrieved from [Link][2]

ASTM International. ASTM D1045 - Standard Test Methods for Sampling and Testing
Plasticizers Used in Plastics. Retrieved from [Link]

Wypych, G. (2017).Handbook of Plasticizers. ChemTec Publishing.[2] (Standard reference
for plasticizer properties and compatibility).[2][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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